Cas no 654-18-2 (purine, 6-(2,2,2-trifluoroethylthio)-)

• Product name: purine, 6-(2,2,2-trifluoroethylthio)-
• CAS No: 654-18-2
• MF: C₇H₅N₄F₃S
• MW: C7H5F3N4S
• CID: 863536

purine, 6-(2,2,2-trifluoroethylthio)- Chemical and Physical Properties

Names and Identifiers

• purine, 6-(2,2,2-trifluoroethylthio)-
• 6-(2,2,2-trifluoroethylsulfanyl)-7H-purine

Computed Properties

• Exact Mass: 234.019
• Monoisotopic Mass: 234.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2

Experimental Properties

• Density: 1.72
• Boiling Point: 282.5°C at 760 mmHg
• Flash Point: 124.7°C
• Refractive Index: 1.656
• PSA: 79.76000
• LogP: 2.00730